Cas no 159222-58-9 (Benzenamine,2-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-)

• Product Name: Benzenamine,2-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-
• CAS No: 159222-58-9
• MF: C₁₅H₁₃N₃O₂
• MW: 267.282623052597
• CID: 109146
• PubChem ID: 2799993
• Update Time: 2025-04-18

Benzenamine,2-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-
• 2-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]aniline
• Benzenamine,2-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]
• 2-(2-AMINOPHENYL)-5-(3-METHOXYPHENYL)-1,3,4-OXADIAZOLE
• 2-[5-(3-Methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-phenylamine
• SCHEMBL8651872
• 159222-58-9
• DTXSID90384129
• 2-(5-(3-Methoxyphenyl)-1,3,4-oxadiazol-2-yl)aniline
• Oprea1_451038

• Inchi： 1S/C15H13N3O2/c1-19-11-6-4-5-10(9-11)14-17-18-15(20-14)12-7-2-3-8-13(12)16/h2-9H,16H2,1H3
• InChI Key： NYEKSAGNQLAWQF-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C=2)OC)=NN=C1C1C=CC=CC=1N

Computed Properties

• Exact Mass: 267.10100
• Monoisotopic Mass: 267.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• PSA: 74.17000
• LogP: 3.57560